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Compound of Interest

Compound Name: Guanosine-13C5

Cat. No.: B8819210 Get Quote

Essential Safety and Handling of Guanosine-
13C5
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling

Guanosine-13C5, a stable isotope-labeled compound. Adherence to these procedures is

critical for ensuring laboratory safety and maintaining the integrity of your research. The

following operational and disposal plans are based on the known hazards of guanosine and

best practices for managing isotopically labeled materials.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Guanosine-13C5 is not readily available, the

SDS for unlabeled guanosine indicates it is acutely toxic if swallowed[1][2]. Stable isotope

labeling is unlikely to alter the chemical toxicity of the molecule. Therefore, Guanosine-13C5
should be handled with the same precautions as its unlabeled counterpart. The primary risks

include inhalation of dust and accidental ingestion.

The following table summarizes the required Personal Protective Equipment (PPE) for handling

Guanosine-13C5.
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PPE Category Minimum Requirement Rationale

Body Protection Clean, buttoned lab coat

Protects skin and personal

clothing from contamination[3]

[4].

Hand Protection Disposable nitrile gloves

Provides a barrier against skin

contact. Double-gloving is

recommended[5].

Eye Protection
Safety glasses with side

shields

Protects eyes from airborne

particles.

Respiratory Protection
NIOSH/MSHA approved

respirator

Use if there is a risk of inhaling

dust, especially when handling

the powder form.

Operational Plan: Step-by-Step Handling
Procedures
This protocol outlines the safe handling of Guanosine-13C5 from receipt to use in

experimental work.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated area, away from strong oxidizing agents.

The container should be tightly sealed.

Preparation for Use:

Work in a designated area, preferably within a chemical fume hood, to minimize exposure

and prevent contamination.

Before handling, ensure all necessary PPE is correctly worn.
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Prepare all required equipment (e.g., spatulas, weighing paper, vials) within the fume

hood.

Weighing and Aliquoting:

Handle the solid compound carefully to avoid generating dust.

Use a dedicated, clean spatula for transferring the powder.

If creating stock solutions, add the solvent to the pre-weighed Guanosine-13C5 to avoid

powder dispersal.

Experimental Use:

Clearly label all tubes and vials containing Guanosine-13C5.

Keep containers sealed when not in use to prevent contamination and accidental spills.

After handling, decontaminate the work area and all equipment.

Spill Management:

In case of a small spill, carefully sweep up the solid material, avoiding dust generation,

and place it in a sealed container for disposal.

Clean the spill area with an appropriate solvent.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Disposal Plan
All waste containing Guanosine-13C5 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste

Collect in a clearly labeled, sealed container.

This includes contaminated gloves, weighing

paper, and pipette tips.

Liquid Waste

Collect in a labeled, sealed, and leak-proof

container. Do not mix with other solvent waste

unless permitted by your institution's EHS

guidelines.

Empty Containers

Triple-rinse the container with a suitable solvent.

The rinsate should be collected as liquid

chemical waste. Deface the label on the empty

container before disposing of it in regular

laboratory glass waste.

All waste must be disposed of through your institution's Environmental Health and Safety

(EHS) office. Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow for Handling Guanosine-
13C5
The following diagram illustrates the key steps and decision points for the safe handling of

Guanosine-13C5 in a laboratory setting.
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Caption: Workflow for Safe Handling of Guanosine-13C5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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